Cas no 12318-51-3 (Iron,dichlorobis(3-pyridinecarboxamide)- (9CI))

Iron,dichlorobis(3-pyridinecarboxamide)- (9CI) structure
12318-51-3 structure
Product Name:Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)
CAS No:12318-51-3
MF:C12H12Cl2FeN4O2
MW:371.000281333923
CID:156565
PubChem ID:13787747
Update Time:2025-04-19

Iron,dichlorobis(3-pyridinecarboxamide)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)
    • dichlorodi(nicotinamide)iron
    • Einecs 235-584-8
    • Iron,dichlorobis(3-pyridinecarboxamide)
    • Iron, dichlorobis(3-pyridinecarboxamide)-
    • feramide
    • 12318-51-3
    • iron(2+);pyridine-3-carboxamide;dichloride
    • dichloroiron;pyridine-3-carboxamide
    • Inchi: 1S/2C6H6N2O.2ClH.Fe/c2*7-6(9)5-2-1-3-8-4-5;;;/h2*1-4H,(H2,7,9);2*1H;/q;;;;+2/p-2
    • InChI Key: UTELBNQEGUXBCL-UHFFFAOYSA-L
    • SMILES: [Fe](Cl)Cl.O=C(C1C=NC=CC=1)N.O=C(C1C=NC=CC=1)N

Computed Properties

  • Exact Mass: 369.96900
  • Monoisotopic Mass: 369.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 334.4°Cat760mmHg
  • Flash Point: 156°C
  • PSA: 111.96000
  • LogP: 3.13810
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